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Compound of Interest

Compound Name: MK-2461

Cat. No.: B612127 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
The proper long-term storage of chemical compounds is critical to ensure their stability,

integrity, and performance in research and development. This document provides detailed

application notes and protocols for the long-term storage of compounds referred to as MK-
2461. It is crucial to note that the designation "MK-2461" has been associated with two distinct

molecules in scientific literature and commercial databases: a c-Met inhibitor and the antiviral

agent Tecovirimat. This guide addresses both, emphasizing the importance of verifying the

compound's identity via its CAS number.

Compound Identification:

MK-2461 (c-Met Inhibitor): An inhibitor of the c-Met receptor tyrosine kinase.

CAS Number: 917879-39-1[1][2]

Tecovirimat (also known as TPOXX®, formerly ST-246): An antiviral agent effective against

orthopoxviruses. While sometimes referred to by early internal development codes, it is best

identified by its approved name or specific CAS numbers.

CAS Number: 869572-92-9[3]
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CAS Number (Monohydrate): 1162664-19-8[4]

These application notes provide best practices applicable to both compounds, with specific

recommendations detailed in the subsequent sections.

Data Presentation: Storage Conditions and Stability
The following tables summarize the recommended long-term storage conditions and known

stability data for both the c-Met inhibitor MK-2461 and Tecovirimat.

Table 1: Long-Term Storage Recommendations for Solid (Powder) Form

Compound
Name

CAS
Number

Form

Recommen
ded Storage
Temperatur
e

Reported
Stability/Sh
elf Life

Additional
Notes

MK-2461 (c-

Met Inhibitor)
917879-39-1

Crystalline

solid[2]
-20°C[1][2] ≥ 4 years[2]

Shipped at

room

temperature

in the

continental

US[2].

Tecovirimat 869572-92-9
White to

beige powder
-10 to -25°C

5 years (for

capsule

formulation)

[5]

A non-

hygroscopic

white

crystalline

solid[4].

Classified as

a combustible

solid.

Table 2: Solubility and Stock Solution Storage
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Compound
Name

Solvent Solubility
Recommended
Stock Solution
Storage

Storage
Protocol

MK-2461 (c-Met

Inhibitor)
DMSO

≥ 24.8 mg/mL[6],

30 mg/mL[2]
-20°C[1]

Aliquot to avoid

repeated freeze-

thaw cycles[1][6].

Use fresh DMSO

as moisture can

reduce

solubility[1].

Tecovirimat DMSO
2 mg/mL (clear

solution)
-20°C or -80°C

Aliquot into

single-use

volumes. Avoid

multiple freeze-

thaw cycles.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions for Long-
Term Storage
This protocol outlines the steps for preparing a concentrated stock solution of MK-2461 (either

compound) for long-term storage.

Materials:

MK-2461 compound (powder form)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips
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Vortex mixer

-20°C or -80°C freezer

Procedure:

Pre-weighing Preparation: Allow the vial containing the MK-2461 powder to equilibrate to

room temperature before opening to prevent condensation of atmospheric moisture.

Weighing: Accurately weigh the desired amount of the compound in a sterile microcentrifuge

tube or directly into the storage vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration (refer to Table 2 for solubility data).

Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a short period) may be applied if

necessary, but check for any temperature sensitivity of the specific compound.

Aliquoting: Dispense the stock solution into single-use aliquots in sterile, cryo-compatible

tubes. The volume of each aliquot should be appropriate for a single experiment to minimize

waste and prevent the need for thawing the entire stock.

Labeling: Clearly label each aliquot with the compound name, CAS number, concentration,

solvent, and date of preparation.

Storage: Immediately place the aliquots in a -20°C or -80°C freezer. For optimal long-term

stability, -80°C is generally preferred for small molecule solutions.

Protocol 2: Stability Testing of MK-2461 Stock Solutions
This protocol provides a general framework for assessing the stability of a prepared stock

solution over time.

Materials:

Aliquots of the prepared MK-2461 stock solution
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Analytical instrumentation (e.g., HPLC-UV, LC-MS)

Appropriate mobile phases and standards for the analytical method

-20°C and/or -80°C freezer

Controlled temperature chambers (optional, for accelerated stability studies)

Procedure:

Initial Analysis (T=0): Immediately after preparing the stock solution, thaw one aliquot and

analyze it using a validated analytical method (e.g., HPLC) to determine the initial

concentration and purity. This will serve as the baseline.

Sample Storage: Store the remaining aliquots under the desired long-term storage

conditions (e.g., -20°C and -80°C).

Time-Point Analysis: At predetermined time points (e.g., 1, 3, 6, 12, and 24 months), remove

one aliquot from each storage condition.

Sample Preparation and Analysis: Thaw the aliquot rapidly and prepare it for analysis

according to the established analytical method. Analyze the sample to determine the

concentration and purity.

Data Comparison: Compare the results from each time point to the initial (T=0) data. A

significant decrease in concentration or the appearance of degradation peaks indicates

instability under the tested storage conditions. Forced degradation studies have shown that

Tecovirimat can degrade under acidic and basic conditions[7].

Freeze-Thaw Cycle Stability: To assess stability against freeze-thaw cycles, subject a

separate set of aliquots to a defined number of cycles (e.g., 1, 3, 5 cycles). A cycle consists

of freezing the sample at the storage temperature for at least 24 hours, followed by thawing

at room temperature. Analyze the samples after the designated cycles and compare the

results to the T=0 data.
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Logical Workflow for MK-2461 Storage

Figure 1. Decision Workflow for Long-Term Storage of MK-2461
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Caption: Decision workflow for handling and storing MK-2461.

Experimental Workflow for Stock Solution Preparation

Figure 2. Protocol for Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing MK-2461 stock solutions.

Signaling Pathway for Stability Testing Logic

Figure 3. Workflow for Stability Assessment
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Caption: Logical flow for assessing long-term stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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